Cas no 89050-50-0 (2,7-Thianthrenedicarboxylic acid, diethyl ester)

2,7-Thianthrenedicarboxylic acid, diethyl ester structure
89050-50-0 structure
Product name:2,7-Thianthrenedicarboxylic acid, diethyl ester
CAS No:89050-50-0
MF:C18H16O4S2
MW:360.447242736816
CID:614352
PubChem ID:13213113

2,7-Thianthrenedicarboxylic acid, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2,7-Thianthrenedicarboxylic acid, diethyl ester
    • diethyl thianthrene-2,7-dicarboxylate
    • DTXSID80528419
    • 89050-50-0
    • Inchi: InChI=1S/C18H16O4S2/c1-3-21-17(19)11-5-7-13-15(9-11)23-14-8-6-12(10-16(14)24-13)18(20)22-4-2/h5-10H,3-4H2,1-2H3
    • InChI Key: BZPUPGDTCZTMTC-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC2=C(C=C1)SC3=C(S2)C=CC(=C3)C(=O)OCC

Computed Properties

  • Exact Mass: 360.04900133g/mol
  • Monoisotopic Mass: 360.04900133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 4.6

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